Cas no 895016-58-7 ((2E)-N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 895016-58-7
• MF: C₂₀H₁₄ClN₃OS₂
• MW: 411.92766046524
• CID: 6176907
• PubChem ID: 40481891
• Update Time: 2025-05-19

(2E)-N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-3-(thiophen-2-yl)prop-2-enamide
• (2E)-N-(4-chloro-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide
• F2515-1456
• (E)-N-(4-chlorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-3-(thiophen-2-yl)acrylamide
• 895016-58-7
• (E)-N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)-3-thiophen-2-ylprop-2-enamide
• AKOS002066609

• Inchi： 1S/C20H14ClN3OS2/c21-16-6-1-7-17-19(16)23-20(27-17)24(13-14-4-2-10-22-12-14)18(25)9-8-15-5-3-11-26-15/h1-12H,13H2/b9-8+
• InChI Key： BWTVGNQTWGUXHC-CMDGGOBGSA-N
• SMILES： ClC1=CC=CC2=C1N=C(N(C(/C=C/C1=CC=CS1)=O)CC1C=NC=CC=1)S2

Computed Properties

• Exact Mass: 411.0266821g/mol
• Monoisotopic Mass: 411.0266821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on (2E)-N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-3-(thiophen-2-yl)prop-2-enamide

Chemical Compound CAS No. 895016-58-7: (2E)-N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-3-(thiophen-2-yl)prop-2-enamide

The compound with CAS No. 895016-58-7, named (2E)-N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-3-(thiophen-2-yl)prop-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex structure, which includes a benzothiazole core, a pyridine substituent, and a thiophene group. These structural elements contribute to its unique electronic properties and reactivity.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and pharmaceuticals. The benzothiazole moiety is known for its strong electron-withdrawing properties, which make it an ideal component for designing functional materials. Additionally, the presence of the pyridine group enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, further expanding its utility.

One of the most intriguing aspects of this compound is its ability to undergo various photochemical reactions under specific conditions. Research has shown that the thiophene group plays a critical role in modulating the compound's optical properties, making it a promising candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The conjugated system formed by the benzothiazole, pyridine, and thiophene groups facilitates efficient charge transport and energy transfer processes.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and condensation reactions. The key intermediates include chlorobenzothiazole derivatives and pyridine-based precursors, which are carefully designed to ensure high yields and purity. Advanced purification techniques such as column chromatography and recrystallization are employed to isolate the final product.

The physical properties of this compound have been extensively studied, revealing its high thermal stability and excellent solubility in common organic solvents. These characteristics make it suitable for use in various industrial applications, including as a precursor for advanced polymers and as an additive in coatings and adhesives.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations have revealed that the molecule exhibits a significant degree of aromaticity due to the conjugation between the benzothiazole, pyridine, and thiophene groups. This aromaticity not only enhances the molecule's stability but also contributes to its unique optical properties.

In conclusion, the compound with CAS No. 895016-58_7 represents a cutting-edge development in organic chemistry with vast potential for future applications. Its intricate structure and versatile properties make it an invaluable tool for researchers in various scientific disciplines.